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Compound of Interest

Compound Name: Linaclotide-d4

Cat. No.: B15597932

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical characterization of Linaclotide-
d4, a deuterated isotopologue of the therapeutic peptide Linaclotide. Linaclotide-d4 serves as

a critical internal standard for the quantitative analysis of Linaclotide in biological matrices,

ensuring accuracy and precision in pharmacokinetic and metabolism studies. This document

outlines the key chemical properties, detailed experimental protocols for characterization, and

the biological context of its non-deuterated counterpart.

Core Chemical Properties
Linaclotide-d4 is a synthetic 14-amino acid peptide, structurally identical to Linaclotide except

for the inclusion of four deuterium atoms. This isotopic labeling provides a distinct mass

signature for mass spectrometry-based detection without significantly altering the chemical

behavior of the molecule.

Table 1: Physicochemical Properties of Linaclotide-d4
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Property Value Reference

Molecular Formula C₅₉H₇₅D₄N₁₅O₂₁S₆ [1]

Molecular Weight 1530.8 g/mol [1]

Appearance A solid [1]

Solubility

DMF: 30 mg/ml; DMSO: 30

mg/ml; DMSO:PBS (pH 7.2)

(1:1): 0.2 mg/ml

[1]

Storage -20°C [1]

Stability ≥ 4 years [1]

Table 2: Quality Control Specifications for Linaclotide-d4

Parameter Specification Method

Purity (HPLC) ≥ 95%

Reverse-Phase High-

Performance Liquid

Chromatography (RP-HPLC)

Isotopic Purity
≥ 99% deuterated forms (d₁-

d₄)
Mass Spectrometry

Identity
Conforms to the structure of

Linaclotide-d4

High-Resolution Mass

Spectrometry (HRMS), Nuclear

Magnetic Resonance (NMR)

Spectroscopy

Peptide Content Report Value Amino Acid Analysis

Experimental Protocols
The characterization of Linaclotide-d4 involves a suite of analytical techniques to confirm its

identity, purity, and isotopic enrichment.

Synthesis and Purification
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The synthesis of Linaclotide-d4 is achieved through solid-phase peptide synthesis (SPPS), a

common method for producing peptides.[2][3][4] A deuterated amino acid, in this case, a

deuterated version of one of the amino acids in the Linaclotide sequence, is incorporated

during the synthesis process.

Experimental Workflow for Synthesis and Purification:
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Caption: Synthesis and purification workflow for Linaclotide-d4.
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Purity Determination by RP-HPLC
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the primary method

for assessing the purity of Linaclotide-d4.

Protocol:

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm)

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

Mobile Phase B: 0.1% TFA in acetonitrile

Gradient: A linear gradient from 5% to 50% Mobile Phase B over 30 minutes.

Flow Rate: 1.0 mL/min

Detection: UV at 214 nm and 280 nm

Column Temperature: 40°C

Injection Volume: 20 µL

The purity is calculated by integrating the peak area of the main component and expressing it

as a percentage of the total peak area.

Identity and Isotopic Enrichment by Mass Spectrometry
Mass spectrometry (MS) is used to confirm the molecular weight and determine the isotopic

enrichment of Linaclotide-d4. High-resolution mass spectrometry (HRMS) provides accurate

mass measurements, confirming the elemental composition.

Protocol:

Instrument: Electrospray Ionization Quadrupole Time-of-Flight (ESI-QTOF) Mass

Spectrometer.

Mode: Positive ion mode
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Sample Preparation: The sample is dissolved in a suitable solvent (e.g., 50% acetonitrile in

water with 0.1% formic acid).

Data Analysis: The mass spectrum is analyzed to identify the monoisotopic mass of

Linaclotide-d4. The isotopic distribution is examined to confirm the incorporation of four

deuterium atoms and to calculate the percentage of deuterated species.

Experimental Workflow for Characterization:

Linaclotide-d4 Sample

Purity Analysis (RP-HPLC) Identity & Isotopic
Enrichment (MS) Structural Confirmation (NMR) Peptide Content (Amino Acid Analysis)

Data Analysis and
Specification Comparison

Certificate of Analysis

Click to download full resolution via product page

Caption: Analytical workflow for the characterization of Linaclotide-d4.

Biological Context: Linaclotide's Mechanism of
Action
Linaclotide, the non-deuterated parent compound, is a guanylate cyclase-C (GC-C) agonist.[5]

It acts locally on the apical membrane of intestinal epithelial cells.[6][7] Understanding this

pathway is crucial for researchers using Linaclotide-d4 in pharmacological studies.

Signaling Pathway of Linaclotide:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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